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Compound of Interest

Compound Name: tin-122

Cat. No.: B576531 Get Quote

For researchers, scientists, and drug development professionals engaged in high-precision

isotopic analysis of tin (Sn), particularly the ¹²²Sn isotope, the selection of appropriate certified

reference materials (CRMs) is paramount for ensuring data accuracy, comparability, and

traceability. This guide provides an objective comparison of available CRMs and related

materials, supported by experimental data and detailed analytical protocols.

Comparison of Tin Isotopic Reference Materials
The selection of a suitable reference material depends on the specific application, required

isotopic enrichment, and the analytical methodology employed. While a universally recognized

international standard for tin isotopes is not yet established, several materials are widely used

for quality control and calibration.[1]
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Reference
Material

Type
Provider/Sourc
e

Key
Characteristic
s

Reported
Data/Performa
nce

Enriched ¹²²Sn

Isotopic

Standard

Enriched Isotope

Solution

VHG Labs (via

distributors like

Fisher Scientific)

10 µg/mL Sn in

2% HNO₃ with

trace HF,

enriched in ¹²²Sn.

Certificate of

Analysis (COA)

documents

certified isotopic

abundances.[2]

Tin-122 (¹²²Sn)
Enriched Isotope

Material

National Isotope

Development

Center (NIDC)

Available in

various chemical

forms: Chloride,

Metal Powder,

Metal Solid,

Oxide. Isotopic

enrichment of

90-92 atom % for

¹²²Sn.[3]

Product

specifications

detail the level of

isotopic

enrichment.[4][3]

NIST SRM

3161a

Single Element

Standard

Solution

National Institute

of Standards and

Technology

(NIST)

High-purity tin

standard

solution. While

not isotopically

enriched in ¹²²Sn,

it is widely used

as a reference

for natural

isotopic

composition.

Long-term

reproducibility

studies show an

intermediate

precision (2s) of

±0.021‰ for δ¹²²/

¹¹⁸Sn when using

a double spike

for correction.[5]

Isotopic

composition has

been extensively

documented in

research

literature.[5][6]

IARM-91D Leaded Bronze

Alloy

Analytical

Reference

Materials

A solid bronze

reference

material. Not a

Isotopic

composition has

been determined
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International

(ARMI)

pure tin

standard, but

used for

validating

analytical

procedures for

tin isotopic

analysis in

complex

matrices.

by MC-ICP-MS,

with an analytical

uncertainty (2s)

of approximately

0.005‰/amu.[6]

[7]

Johnson-Matthey

Puratronic Sn

High-Purity Tin

Metal
Johnson Matthey

Often used as an

in-house or

laboratory

calibration

standard for tin

isotopic analysis.

Studies have

shown it to be

isotopically

identical to other

high-purity tin

solutions under

optimized

instrumental

conditions, with

an external

reproducibility of

0.000017 (2 s.d.)

for the ¹²²Sn/

¹¹⁶Sn ratio at 150

ppb.[8]

Experimental Protocols
Precise and accurate determination of tin isotopic ratios, including that of ¹²²Sn, is

predominantly carried out using Multi-Collector Inductively Coupled Plasma Mass Spectrometry

(MC-ICP-MS). The following is a detailed methodology adapted from established research

protocols.[6][7]
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Pure Tin Metals and Solutions: Samples are typically dissolved in hydrochloric acid (HCl).

Bronze Alloys (e.g., IARM-91D): Dissolution is achieved using a mixture of acids, such as

HCl and nitric acid (HNO₃).

Complex Matrices: For materials like bronze, purification of tin from the sample matrix is

necessary to avoid isobaric interferences.[6][7]

Matrix Separation (for complex samples):

Anion-exchange chromatography is a common method to isolate tin from other elements

present in the sample matrix.[6][7]

Internal Standard Spiking:

To correct for instrumental mass bias, an internal standard of a different element with a

similar mass range, such as antimony (Sb), is added to the purified tin solution.[6][7][9]

MC-ICP-MS Analysis
Instrumentation: A high-resolution multi-collector inductively coupled plasma mass

spectrometer is used for the analysis.

Instrumental Mass Bias Correction: The instrumental mass fractionation is corrected using

the added internal standard (e.g., Sb) and an empirical regression method.[6][7] This

involves monitoring the isotopic ratios of the internal standard and applying a correction

factor to the measured tin isotope ratios.

Data Acquisition: Data is typically acquired in static mode, with simultaneous measurement

of the ion beams of the different tin isotopes and the internal standard on multiple Faraday

collectors.

Data Reporting: Tin isotopic compositions are often reported in delta (δ) notation,

representing the deviation of an isotope ratio in a sample from that of a reference standard in

parts per thousand (‰).[1] For example, δ¹²⁴/¹²⁰Sn.

Visualizing the Analytical Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/publication/314251866_Determination_of_the_Tin_Stable_Isotopic_Composition_in_Tin-bearing_Metals_and_Minerals_by_MC-ICP-MS
https://www.researchgate.net/publication/229806401_The_isotopic_composition_of_tin_in_some_ancient_metals_and_the_recycling_problem_in_metal_provenancing
https://www.researchgate.net/publication/314251866_Determination_of_the_Tin_Stable_Isotopic_Composition_in_Tin-bearing_Metals_and_Minerals_by_MC-ICP-MS
https://www.researchgate.net/publication/229806401_The_isotopic_composition_of_tin_in_some_ancient_metals_and_the_recycling_problem_in_metal_provenancing
https://www.researchgate.net/publication/314251866_Determination_of_the_Tin_Stable_Isotopic_Composition_in_Tin-bearing_Metals_and_Minerals_by_MC-ICP-MS
https://www.researchgate.net/publication/229806401_The_isotopic_composition_of_tin_in_some_ancient_metals_and_the_recycling_problem_in_metal_provenancing
https://www.researchgate.net/publication/239236976_Precise_determination_of_the_isotopic_composition_of_Sn_using_MC-ICP-MS
https://www.researchgate.net/publication/314251866_Determination_of_the_Tin_Stable_Isotopic_Composition_in_Tin-bearing_Metals_and_Minerals_by_MC-ICP-MS
https://www.researchgate.net/publication/229806401_The_isotopic_composition_of_tin_in_some_ancient_metals_and_the_recycling_problem_in_metal_provenancing
https://ceza.de/english/cezapedia/methods/tin-isotope-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the key experimental workflows for tin isotopic analysis.

Sample Preparation

MC-ICP-MS Analysis
Sample (CRM or Unknown) Dissolution in Acid

Matrix Separation
(Anion-Exchange Chromatography)

If complex matrix
Internal Standard Spiking (e.g., Sb)

If pure Sn

MC-ICP-MS Measurement Data Processing and
Mass Bias Correction Isotopic Ratios (e.g., ¹²²Sn/¹²⁰Sn)

Click to download full resolution via product page

Caption: General experimental workflow for tin isotopic analysis.

Measured Raw ¹²²Sn/¹²⁰Sn Ratio

Corrected ¹²²Sn/¹²⁰Sn Ratio

Measured Raw ¹²³Sb/¹²¹Sb Ratio

Calculate Mass Bias Factor

Known True ¹²³Sb/¹²¹Sb Ratio

Click to download full resolution via product page

Caption: Logical flow of internal standard mass bias correction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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